N-(5-((pyridin-2-ylmethyl)thio)-1,3,4-thiadiazol-2-yl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-[5-(pyridin-2-ylmethylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C16H11N5OS3/c22-13(14-18-11-6-1-2-7-12(11)24-14)19-15-20-21-16(25-15)23-9-10-5-3-4-8-17-10/h1-8H,9H2,(H,19,20,22)
• InChI Key: YGBRPQLRLSZYKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C(=O)NC3=NN=C(S3)SCC4=CC=CC=N4
• Molecular Formula: C16H11N5OS3
• Molecular Weight: 385.5 g/mol

Description

“N-(5-((pyridin-2-ylmethyl)thio)-1,3,4-thiadiazol-2-yl)benzo[d]thiazole-2-carboxamide” is a compound that belongs to the class of organic compounds known as thiazoles. Thiazoles are organic five-aromatic ring compounds with a general formula of C3H3NS. They are used to obtain free carbene particles and complexed with transition metals.

Synthesis Analysis

The synthesis of thiazoles involves several artificial paths and varied physico-chemical factors. Aryl thiazoles were prepared and evaluated for their anticancer actions. The (thiazol-2-yl)hydrazones were prepared and elucidated via elemental analytical.

Molecular Structure Analysis

Thiazoles show similar chemical and physical properties to pyridine and pyrimidine. The molecular electrostatic potential (MEP) points out that nitrogen is the most negative atom compared to carbon and sulfur, which are neutral.

Chemical Reactions Analysis

Thiazoles are used to obtain free carbene particles and complexed with transition metals, while their salts are used as catalysts in the reaction of Stetter and benzoin condensation.

Physical And Chemical Properties Analysis

Free thiazole is a light-yellow liquid with an odor similar to pyridine. The resonating structures of thiazole are considered as the following.

Mechanism of Action

Target of Action

The compound, also known as N-(5-{[(pyridin-2-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1,3-benzothiazole-2-carboxamide, is a derivative of thiazole . Thiazole derivatives have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . .

Mode of Action

Thiazole derivatives are known to interact with various biological targets due to their diverse biological activities

Biochemical Pathways

Thiazole derivatives are known to affect various biochemical pathways due to their diverse biological activities

Result of Action

Thiazole derivatives are known to have diverse biological activities, suggesting that they can have various molecular and cellular effects

Future Directions

Thiazoles are one of the most significant potential things in the mainly increasing chemical world of compounds. They are being extensively studied for their potential applications, especially in the field of medicinal chemistry.